Cas no 2166524-46-3 (1-phenylbicyclo2.1.1hexane-2-carboxylic acid)

• Product Name: 1-phenylbicyclo2.1.1hexane-2-carboxylic acid
• CAS No: 2166524-46-3
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5602449
• PubChem ID: 165532483
• Update Time: 2023-11-25

1-phenylbicyclo2.1.1hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2166524-46-3
• 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid
• EN300-1572787
• 1-phenylbicyclo2.1.1hexane-2-carboxylic acid

• Inchi： 1S/C13H14O2/c14-12(15)11-6-9-7-13(11,8-9)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,14,15)
• InChI Key： QDNMWAXNJXNCPE-UHFFFAOYSA-N
• SMILES： OC(C1CC2CC1(C1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų